1,2-Di(2,6-diisopropylphenylimino)acenaphthene

• Molecular Formula: C36H40N2
• Molecular Weight: 500.7 g/mol
• IUPAC Name: 1-N,2-N-bis[2,6-di(propan-2-yl)phenyl]acenaphthylene-1,2-diimine
• InChI: InChI=1S/C36H40N2/c1-21(2)26-15-11-16-27(22(3)4)33(26)37-35-30-19-9-13-25-14-10-20-31(32(25)30)36(35)38-34-28(23(5)6)17-12-18-29(34)24(7)8/h9-24H,1-8H3
• InChI Key: JBCIVYVLDKPKDM-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N=C2C3=CC=CC4=C3C(=CC=C4)C2=NC5=C(C=CC=C5C(C)C)C(C)C

Description

1,2-Di(2,6-diisopropylphenylimino)acenaphthene, also known as DIAN, is a versatile organic compound that has gained significant attention in the field of materials science and chemistry. DIAN is a highly conjugated molecule that has a unique structure and has been used in various applications, including organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices.

Scientific Research Applications

1,2-Di(2,6-diisopropylphenylimino)acenaphthene has been used in various scientific research applications due to its unique properties. One of the most significant applications of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene is in OLEDs. 1,2-Di(2,6-diisopropylphenylimino)acenaphthene has been used as an electron-transporting material in OLEDs, and it has shown excellent performance due to its high electron mobility and stability. 1,2-Di(2,6-diisopropylphenylimino)acenaphthene has also been used in OFETs as a semiconducting material and has shown high charge-carrier mobility. Furthermore, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene has been used in photovoltaic devices as a donor material, and it has shown high power conversion efficiency.

Mechanism of Action

The mechanism of action of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene in OLEDs, OFETs, and photovoltaic devices is based on its highly conjugated structure. 1,2-Di(2,6-diisopropylphenylimino)acenaphthene can efficiently transport electrons and holes due to its high electron mobility and stability. In OLEDs, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene acts as an electron-transporting material, and it helps to improve the efficiency and stability of the device. In OFETs, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene acts as a semiconducting material, and it helps to improve the charge-carrier mobility of the device. In photovoltaic devices, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene acts as a donor material, and it helps to improve the power conversion efficiency of the device.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene. However, some studies have suggested that 1,2-Di(2,6-diisopropylphenylimino)acenaphthene may have potential applications in the field of medicine. For example, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene has been shown to inhibit the growth of cancer cells in vitro, and it has been suggested that 1,2-Di(2,6-diisopropylphenylimino)acenaphthene may have potential as an anti-cancer drug. Furthermore, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene has been shown to have antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene is its unique structure, which makes it a versatile compound that can be used in various applications. Furthermore, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene has excellent stability, which makes it a suitable material for use in electronic devices. However, one of the main limitations of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene is its high cost, which may limit its use in some applications. Furthermore, 1,2-Di(2,6-diisopropylphenylimino)acenaphthene is a highly reactive compound, which may make it difficult to handle in some lab experiments.

Future Directions

There are several future directions for the research and development of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene. One of the main directions is the development of new synthesis methods that can reduce the cost of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene production. Furthermore, there is a need for more research on the biochemical and physiological effects of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene, which may lead to the development of new drugs and therapies. Additionally, there is a need for more research on the use of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene in electronic devices, which may lead to the development of new and improved devices. Finally, there is a need for more research on the stability and durability of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene, which may lead to the development of more robust and reliable devices.

Synthesis Methods

1,2-Di(2,6-diisopropylphenylimino)acenaphthene can be synthesized by the condensation reaction between acenaphthenequinone and 2,6-diisopropylaniline in the presence of a catalyst such as trifluoroacetic acid. The reaction yields a yellow powder that is soluble in common organic solvents like chloroform, toluene, and dichloromethane. The purity of 1,2-Di(2,6-diisopropylphenylimino)acenaphthene can be improved by recrystallization from a suitable solvent.